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Compound of Interest

Compound Name: Boc-O2Oc-O2Oc-OH

CAS No.: 1069067-08-8

Cat. No.: B1504777

Get Quote

As a Senior Application Scientist, my priority is to empower your research by ensuring you can

handle our products with the utmost confidence and safety. This guide moves beyond a simple

checklist to provide a deep, procedural framework for the safe handling of Boc-O2Oc-O2Oc-
OH (CAS 1069067-08-8), a versatile PEG linker. The core principle of this guide is proactive

risk mitigation, especially vital when dealing with compounds whose toxicological profiles are

not yet exhaustively studied.

Chemical Identity and Hazard Assessment
Boc-O2Oc-O2Oc-OH is a polyethylene glycol (PEG) derivative containing a terminal carboxylic

acid and a tert-Butyloxycarbonyl (Boc) protected amine. Understanding this structure is key to

anticipating its reactivity and handling requirements. The Boc group is notably sensitive to

strong acids, while the PEG chain imparts specific solubility and handling characteristics.[1]
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Property Value Source

CAS Number 1069067-08-8 [2][3]

Molecular Formula C₁₇H₃₂N₂O₉ [2][3]

Molecular Weight 408.44 g/mol [2][3]

Physical State Likely a low-melting solid [4][5]

Core Hazard Analysis
The most critical piece of information from the Safety Data Sheet (SDS) is that the chemical,

physical, and toxicological properties of Boc-O2Oc-O2Oc-OH have not been thoroughly

investigated.[2] This lack of comprehensive data mandates a conservative approach, treating

the compound with a high degree of caution and assuming it may be hazardous until proven

otherwise. The SDS does note a potential for respiratory irritation, which directly informs our

respiratory protection strategy.[2]

Personal Protective Equipment (PPE): A Multi-
Barrier Approach
Given the incomplete hazard profile, a multi-barrier PPE strategy is essential to minimize all

potential routes of exposure: dermal, ocular, and respiratory.
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Protection Type
Minimum
Requirement

Recommended for Rationale

Dermal
Nitrile Gloves, Fully-

Buttoned Lab Coat

All handling

procedures

Prevents skin contact.

Nitrile offers good

resistance to a broad

range of chemicals. A

lab coat protects

against incidental

splashes and dust.[6]

[7]

Ocular
Safety Glasses with

Side-Shields

All handling

procedures

Protects eyes from

dust particles and

minor splashes.[7]

Ocular (Enhanced)
Chemical Safety

Goggles

Preparing solutions,

performing reactions,

risk of splash

Provides a full seal

around the eyes,

offering superior

protection against

splashes of the

chemical or solvents.

Respiratory
Handled in a certified

chemical fume hood

Weighing solid

material, any

procedure that could

generate dust or

aerosols

A fume hood is the

primary engineering

control to prevent

inhalation of airborne

particles.[8]

Respiratory

(Supplemental)

NIOSH-approved N95

(US) or P1 (EU)

respirator

If a fume hood is

unavailable for non-

aerosolizing tasks

For nuisance dust

exposure.[2]

Diagram: PPE Selection Workflow
Below is a decision-making workflow to guide the selection of appropriate PPE for handling

Boc-O2Oc-O2Oc-OH.
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Start: Prepare to Handle
Boc-O2Oc-O2Oc-OH

What is the task?

Weighing Solid

Solid Form

Handling Liquid/
Solution

Liquid Form

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

- Work in Fume Hood

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Glasses

(Goggles if splash risk)

Click to download full resolution via product page

Caption: PPE selection workflow for Boc-O2Oc-O2Oc-OH.

Operational Protocols for Safe Handling
Adherence to standardized laboratory procedures is the foundation of safety. The following

protocols are designed to minimize exposure and maintain compound integrity.

Storage and Preparation
Most PEG acid reagents are low-melting, potentially hygroscopic solids.[4][5]

Storage: Upon receipt, store the container desiccated at -20°C.[4][5]

Equilibration: Before opening, allow the container to equilibrate to room temperature

completely. This critical step prevents atmospheric moisture from condensing on the cold

product, which could lead to hydrolysis or degradation.[5][9]
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Step-by-Step: Weighing and Solution Preparation
This procedure should be performed inside a certified chemical fume hood.

Don PPE: Put on your lab coat, safety goggles, and nitrile gloves.

Prepare Workspace: Lay down absorbent bench paper in the fume hood to contain any

minor spills.

Dispense Solid: Use a clean spatula to carefully weigh the desired amount of Boc-O2Oc-
O2Oc-OH into a suitable container. Avoid any actions that could create dust.[2]

Prepare Stock Solution (Recommended): To facilitate easier handling for future experiments,

preparing a stock solution is advised.[4][5]

Add a high-purity, anhydrous solvent such as dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO) to the weighed solid.[4][5]

Cap the vial and mix gently (vortex or sonicate) until fully dissolved.

Seal and Store: Tightly seal the stock solution. To minimize air exposure, consider using a

septum cap and storing the solution under an inert gas like argon or nitrogen.[5] Store the

stock solution at -20°C.[5]

Clean Up: Clean the spatula and work area thoroughly. Dispose of contaminated bench

paper and gloves as chemical waste.

Emergency Procedures
Preparedness is key to mitigating the impact of an accidental release or exposure.

Spill Management
Should a spill of the solid material occur:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.
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Don PPE: Before cleanup, don appropriate PPE, including a lab coat, gloves, goggles, and,

if significant dust is present, respiratory protection.[2]

Containment: Cover the spill with a dry, inert absorbent material like sand or vermiculite.

Cleanup: Carefully sweep up the material without creating dust.[2] Place the collected

material and all cleanup supplies into a clearly labeled, sealed container for hazardous waste

disposal.[2]

Decontaminate: Wipe the spill area with soap and water.

Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

Diagram: Solid Spill Cleanup Workflow
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SOLID SPILL DETECTED

Alert Personnel &
Secure Area

Don Enhanced PPE:
Gloves, Goggles,

Lab Coat, Respirator (if dusty)

Gently Cover Spill
with Inert Absorbent

Carefully Sweep Up
(Avoid Dust)

Place in Labeled,
Sealed Waste Container

Decontaminate Area
with Soap & Water

Report to EHS

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning a solid chemical spill.

First Aid Measures
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These first aid recommendations are based on the SDS for Boc-O2Oc-O2Oc-OH.[2] Always

show the SDS to attending medical personnel.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and seek immediate medical attention.[2][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Consult a

physician if irritation develops.[2][7]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Consult a physician.[2][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician immediately.[2][7]

Waste Disposal Plan
Proper chemical waste management is a critical component of laboratory safety and

environmental responsibility.

Disposal Prohibitions
DO NOT dispose of Boc-O2Oc-O2Oc-OH, or its solutions, down the drain. PEG compounds

can negatively impact wastewater treatment processes.[6][11]

DO NOT dispose of the solid chemical in the regular trash.[6]

Step-by-Step Waste Collection and Disposal Procedure
Initial Assessment: Determine if the waste is pure Boc-O2Oc-O2Oc-OH or if it is

contaminated with other hazardous substances (e.g., solvents). If contaminated, the entire

mixture must be treated according to the regulations for the most hazardous component.[6]

Container: Collect all waste (solid residue, unused solutions, contaminated labware) in a

chemically compatible, sealable container.[6][11]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Boc-O2Oc-O2Oc-OH," and any other components in the mixture. Note the accumulation
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start date.[6]

Segregation: Do not mix this waste stream with other incompatible chemical wastes.[6]

Final Disposal: Arrange for collection and disposal through your institution's EHS office or a

licensed professional chemical waste disposal company.[2][6] The recommended disposal

method is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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